Cas no 127745-66-8 (2-acetyl-4-methoxyphenyl benzoate)

2-Acetyl-4-methoxyphenyl benzoate is a synthetic ester compound characterized by its acetyl and methoxy functional groups attached to a phenyl benzoate backbone. This structure imparts unique reactivity and stability, making it suitable for applications in organic synthesis and specialty chemical formulations. Its benzoate moiety enhances solubility in organic solvents, while the acetyl and methoxy groups contribute to selective reactivity in esterification and acylation reactions. The compound is valued for its consistent purity and well-defined molecular properties, which are critical for precise laboratory and industrial processes. Proper handling and storage are recommended to maintain its integrity for research or synthetic applications.

2-acetyl-4-methoxyphenyl benzoate structure

127745-66-8 structure

Product Name:2-acetyl-4-methoxyphenyl benzoate

CAS No:127745-66-8

MF:C₁₆H₁₄O₄

MW:270.279964923859

CID:1222150

PubChem ID:3942012

Update Time:2025-10-31

2-acetyl-4-methoxyphenyl benzoate Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[2-(benzoyloxy)-5-methoxyphenyl]-
- (2-acetyl-4-methoxyphenyl) benzoate
- 2-acetyl-4-methoxyphenyl benzoate
- DTXSID50398126
- SR-01000390686
- 127745-66-8
- AKOS024575957
- SR-01000390686-1
- F0347-3587
- Inchi： 1S/C16H14O4/c1-11(17)14-10-13(19-2)8-9-15(14)20-16(18)12-6-4-3-5-7-12/h3-10H,1-2H3
- InChI Key： ADODKAZZHXIWOQ-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1C(C)=O)OC

Computed Properties

Exact Mass: 270.08920892g/mol
Monoisotopic Mass: 270.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 52.6Å²

2-acetyl-4-methoxyphenyl benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0347-3587-2μmol	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0347-3587-5μmol	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0347-3587-10μmol	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0347-3587-20μmol	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0347-3587-1mg	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0347-3587-2mg	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0347-3587-3mg	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0347-3587-4mg	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0347-3587-5mg	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0347-3587-10mg	2-acetyl-4-methoxyphenyl benzoate	127745-66-8	90%+	10mg	$79.0	2023-05-17

2-acetyl-4-methoxyphenyl benzoate Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Additional information on 2-acetyl-4-methoxyphenyl benzoate

Comprehensive Overview of 2-Acetyl-4-Methoxyphenyl Benzoate (CAS No. 127745-66-8): Properties, Applications, and Industry Insights

2-Acetyl-4-methoxyphenyl benzoate (CAS No. 127745-66-8) is a specialized organic compound gaining attention in fragrance, pharmaceutical, and fine chemical industries. Its unique molecular structure combines acetyl and methoxy functional groups with a benzoate ester, making it a versatile intermediate for synthetic applications. The compound's CAS registry number 127745-66-8 serves as a critical identifier for researchers and regulatory compliance across global markets.

Recent trends in green chemistry and sustainable synthesis have spurred interest in derivatives like 2-acetyl-4-methoxyphenyl benzoate. Analytical studies highlight its potential as a precursor for UV-absorbing materials and flavor enhancers, addressing growing demand in cosmetics and food technology sectors. The compound's methoxy-phenyl backbone exhibits structural similarities to naturally occurring phytochemicals, aligning with consumer preferences for bio-inspired formulations.

From a technical perspective, 127745-66-8 demonstrates notable stability under standard storage conditions, with melting points typically ranging between 85-90°C. Spectroscopic characterization (FTIR, NMR) confirms the ester linkage and aromatic substitution pattern, while HPLC purity analyses routinely exceed 98% for commercial grades. These properties make it valuable for high-precision organic synthesis where reproducible results are essential.

Industry applications leverage the compound's dual functionality: The acetyl group enables further chemical modifications through condensation reactions, while the benzoate ester contributes to lipid solubility. This explains its emerging role in controlled-release formulations and polymer additives. Manufacturers increasingly prioritize CAS 127745-66-8 in R&D pipelines for its balance between reactivity and shelf stability.

Regulatory status varies by region, but 2-acetyl-4-methoxyphenyl benzoate generally falls under standard chemical safety protocols rather than restricted categories. Proper handling guidelines emphasize ventilation controls and personal protective equipment during industrial-scale processing. Environmental assessments show moderate biodegradability, prompting ongoing research into eco-friendly production methods.

Market analytics reveal growing procurement inquiries for 127745-66-8 from Asia-Pacific and European specialty chemical distributors. This correlates with increased patent filings involving the compound for advanced material science applications. Technical documents frequently reference its compatibility with catalytic hydrogenation and Grignard reactions, expanding its utility in complex syntheses.

Future developments may explore the compound's potential in electronic materials and photoresist technologies, where its aromatic system could enhance performance characteristics. Collaborative studies between academia and industry continue to uncover novel applications, reinforcing the importance of CAS No. 127745-66-8 in modern chemical innovation.